1-Tosyl-1H-1,2,3-triazole

• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyltriazole
• InChI: InChI=1S/C9H9N3O2S/c1-8-2-4-9(5-3-8)15(13,14)12-7-6-10-11-12/h2-7H,1H3
• InChI Key: IXRLPFBYEXQREK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN=N2

Description

1-Tosyl-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C9H9N3O2S and its molecular weight is 223.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1H-1,2,4-triazole (5 g) and 4-toluenesulfonyl chloride (14.5 g) in N,N-dimethylformamide was added sodium hydride (2.9 g) with cooling it on ice, and the reaction mixture was stirred for 40 minutes with cooling it on ice. To the reaction mixture was added water, and the resulting mixture was extracted with ethyl acetate. The obtained organic layer was washed twice with water, and then dried over magnesium sulfate. The residue was purified by a short-column chromatography (eluent: n-hexane/ethyl acetate=4/1) to yield white solids (21.8 g).